Cas no 1227590-99-9 (2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile)

• Product Name: 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile
• CAS No: 1227590-99-9
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 2193919
• Update Time: 2025-08-03

2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine
• 5-Chloro-2-hydroxypyridine-3-acetonitrile
• 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile

• Inchi： 1S/C7H5ClN2O/c8-6-3-5(1-2-9)7(11)10-4-6/h3-4H,1H2,(H,10,11)
• InChI Key： ALSYRSKCVZXYLH-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(CC#N)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• Topological Polar Surface Area: 52.9

Additional information on 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile

Research Brief on 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile (CAS: 1227590-99-9)

2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile (CAS: 1227590-99-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridinone scaffold and chloro-substitution, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and future prospects.

The compound's structural features make it an attractive candidate for medicinal chemistry applications. The presence of the chloro and oxo groups on the pyridinone ring enhances its reactivity, enabling diverse chemical modifications. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile, with advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient palladium-catalyzed coupling reaction that significantly improved the scalability of this intermediate.

In terms of biological activity, 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile has shown promising results as a precursor for kinase inhibitors. Kinases play a critical role in various disease pathways, including cancer and inflammatory disorders. Researchers have successfully derivatized this compound to produce potent inhibitors targeting specific kinases, such as JAK2 and EGFR. A recent preclinical study highlighted its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for oncology therapeutics.

Beyond its role in kinase inhibition, this compound has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile exhibited significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These results suggest its applicability in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic profile.

Despite these advancements, challenges remain in the development of 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile-based therapeutics. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications. Future research directions may include exploring its potential in combination therapies and expanding its utility to other therapeutic areas, such as neurodegenerative diseases.

In conclusion, 2-(5-Chloro-2-oxo-1H-pyridin-3-yl)acetonitrile (CAS: 1227590-99-9) represents a valuable chemical entity with broad applications in drug discovery. Its synthetic versatility and biological activities make it a focal point of ongoing research in the chemical biology and pharmaceutical sectors. Continued innovation in synthetic methodologies and a deeper understanding of its pharmacological properties will be critical to unlocking its full therapeutic potential. This research brief serves as a timely update for professionals in the field, providing insights into the latest developments and future opportunities associated with this compound.